Cas no 66410-49-9 (7-(N,N-dimethylsulphamoyl)-2,3-dihydro-1,4-benzodioxin-5-carboxylic acid)

• Product Name: 7-(N,N-dimethylsulphamoyl)-2,3-dihydro-1,4-benzodioxin-5-carboxylic acid
• CAS No: 66410-49-9
• MF: C₁₁H₁₃NO₆S
• MW: 287.28902220726
• CID: 963936
• PubChem ID: 6455318
• Update Time: 2025-04-19

7-(N,N-dimethylsulphamoyl)-2,3-dihydro-1,4-benzodioxin-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(N,N-dimethylsulphamoyl)-2,3-dihydro-1,4-benzodioxin-5-carboxylic acid
• 7-(dimethylsulfamoyl)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
• EINECS 266-347-7
• 7-(N,N-Dimethylsulfamoyl)-2,3-dihydro-1,4-benzodioxin-5-carboxylic acid
• UNII-UG5YDW6CCG
• UG5YDW6CCG
• DTXSID90216633
• AKOS030559297
• Z805551452
• 7-dimethylsulfamoyl-1,4-benzodioxane-5-carboxylic acid
• NS00036031
• 7-((DIMETHYLAMINO)SULFONYL)-2,3-DIHYDRO-1,4-BENZODIOXIN-5-CARBOXYLIC ACID
• 66410-49-9
• ZRISRDUHJZSFSK-UHFFFAOYSA-N
• SCHEMBL11259209

• Inchi： 1S/C11H13NO6S/c1-12(2)19(15,16)7-5-8(11(13)14)10-9(6-7)17-3-4-18-10/h5-6H,3-4H2,1-2H3,(H,13,14)
• InChI Key： ZRISRDUHJZSFSK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C2=C(C=1)OCCO2)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 287.04639
• Monoisotopic Mass: 287.046358
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 0.3

Experimental Properties

• Density: 1.462
• Boiling Point: 477.8°C at 760 mmHg
• Flash Point: 242.8°C
• Refractive Index: 1.583
• PSA: 93.14